Cas no 2308479-91-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2308479-91-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5891852
• PubChem ID: 165503007
• Update Time: 2025-06-30

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid
• 2308479-91-4
• EN300-1475261
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18(14-25(30)29-15-17(2)12-13-24(29)26(31)32)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)/t17?,18-,24?/m1/s1
• InChI Key： JTTVBXSWNWTJEO-RKDDFOCISA-N
• SMILES： O=C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid

Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid (CAS No: 2308479-91-4)

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid, identified by its CAS number 2308479-91-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and medicinal chemistry. The unique structural features of this molecule, including its piperidine ring and fluorenylmethoxycarbonyl (Fmoc) functional group, contribute to its potential applications in the design of novel therapeutic agents.

The chemical structure of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid is characterized by a chiral center at the 3-position of the piperidine ring, which is crucial for its stereochemical properties and biological interactions. The presence of the Fmoc moiety further enhances its utility as a building block in peptide synthesis and as a precursor for more complex pharmacophores. This compound’s molecular architecture suggests potential applications in modulating biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets with high specificity and selectivity. The structural complexity of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid makes it an attractive candidate for such applications. Researchers have been exploring its potential as an intermediate in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic strategies. The piperidine scaffold is a well-known pharmacophore in drug design, frequently incorporated into drugs due to its ability to enhance binding affinity and improve pharmacokinetic properties. The fluorenylmethoxycarbonyl group, on the other hand, serves as a protective group in peptide chemistry and can be selectively removed under specific conditions, allowing for controlled synthesis and modification of peptide chains.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical development. The enantiomeric purity of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid is critical for ensuring that it interacts selectively with biological targets without producing unwanted side effects. Advances in synthetic chemistry have enabled the production of enantiomerically pure forms of this compound, which are essential for preclinical and clinical studies aimed at evaluating their therapeutic potential.

The application of computational methods has also played a significant role in understanding the behavior of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid in biological systems. Molecular modeling studies have provided insights into its binding interactions with target proteins, helping researchers to optimize its structure for improved efficacy and reduced toxicity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound’s conformation and dynamics.

The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and stereochemistry to achieve the desired product with high yield and purity. This process underscores the importance of expertise in medicinal chemistry and synthetic methodology in developing novel bioactive compounds.

As research continues to evolve, the potential applications of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine-2-carboxylic acid are likely to expand further. New synthetic routes may be developed to improve production efficiency, while additional biological studies could uncover novel mechanisms of action. The integration of interdisciplinary approaches, combining organic chemistry, computational biology, and pharmacology, will be essential for realizing the full therapeutic potential of this compound.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-methylpiperidine -2-carboxylic acid (CAS No: 2308479 -91 -4) is a versatile compound with significant promise in pharmaceutical research. Its unique structural features make it an valuable tool for drug discovery and development, offering opportunities to create novel therapeutics targeting various diseases. As scientific understanding advances, this compound is poised to play an increasingly important role in addressing unmet medical needs.